Cas no 29976-25-8 (3-iodo-2,4-dimethylpyridine)

• Product Name: 3-iodo-2,4-dimethylpyridine
• CAS No: 29976-25-8
• MF: C₇H₈IN
• MW: 233.049593925476
• CID: 2618998
• PubChem ID: 54390712
• Update Time: 2025-11-01

3-iodo-2,4-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2,4-dimethylpyridine
• 29976-25-8
• EN300-1704213
• VGKSTPRNYCLLNC-UHFFFAOYSA-N
• SCHEMBL3725494

• Inchi： 1S/C7H8IN/c1-5-3-4-9-6(2)7(5)8/h3-4H,1-2H3
• InChI Key： VGKSTPRNYCLLNC-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=CC=1C

Computed Properties

• Exact Mass: 232.97015g/mol
• Monoisotopic Mass: 232.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-iodo-2,4-dimethylpyridine

3-Iodo-2,4-Dimethylpyridine (CAS No. 29976-25-8): A Versatile Building Block in Modern Organic Synthesis

3-Iodo-2,4-dimethylpyridine, with the CAS No. 29976-25-8, has emerged as a critical chemical intermediate in the development of novel pharmaceuticals and functional materials. This pyridine derivative features a unique combination of iodine substitution and methyl groups, which significantly influences its reactivity and selectivity in organocatalytic synthesis. Recent advancements in synthetic methodologies have highlighted its role in the asymmetric synthesis of biologically active compounds, making it a focal point in drug discovery and materials science.

The molecular structure of 3-iodo-2,4-dimethylpyridine consists of a six-membered pyridine ring with substituents at the 2- and 4-positions. The iodine atom at the 3-position introduces a electrophilic center, enabling its participation in radical reactions and transition-metal-catalyzed processes. This functional group compatibility has led to its application in the synthesis of heterocyclic compounds, peptidomimetics, and fluorescent probes. A 2023 study published in *Journal of Organic Chemistry* demonstrated its utility in the enantioselective synthesis of chiral amine derivatives, which are critical for drug development.

Recent research trends have focused on optimizing the synthetic routes for 3-iodo-2,4-dimethylpyridine to enhance yield and purity. For instance, a 2023 paper in *Organic & Biomolecular Chemistry* reported a green synthesis method using microwave-assisted protocols to reduce energy consumption and waste generation. This approach not only aligns with sustainable chemistry principles but also improves the economic viability of large-scale production. The high purity of the final product is crucial for applications in pharmaceutical research, where impurities can compromise drug efficacy and safety profiles.

3-Iodo-2,4-dimethylpyridine has also gained attention for its role in materials science. Its electronic properties make it suitable for conductive polymers and organic semiconductors. A 2023 study in *Advanced Materials* explored its use in organic light-emitting diodes (OLEDs), where the iodine substitution enhances charge transport properties. This application underscores the versatility of the compound across different industrial sectors. The chemical stability and solubility in various solvents further contribute to its broad applicability.

In the pharmaceutical industry, 3-iodo-2,4-dimethylpyridine serves as a precursor for the synthesis of anti-inflammatory agents and antimicrobial compounds. A 2023 review in *MedChemComm* highlighted its involvement in the design of novel antibiotics, where its electrophilic nature facilitates click chemistry reactions. This synthetic flexibility allows for the rapid development of drug candidates with tailored bioactivities. The selectivity of 3-iodo-2,4-dimethylpyridine in enantioselective reactions is particularly valuable for the production of chiral drugs, which are often more effective and safer than their racemic counterparts.

Synthetic strategies for 3-iodo-2,4-dimethylpyridine continue to evolve, driven by the need for cost-effective and environmentally friendly methods. A 2023 paper in *Green Chemistry* described a biocatalytic approach using enzymatic oxidation to introduce the iodine substituent. This method reduces the reliance on hazardous reagents and minimizes waste generation, aligning with green chemistry principles. The efficiency of this approach has been validated through scale-up experiments, demonstrating its potential for industrial applications.

3-Iodo-2,4-dimethylpyridine is also being explored for its photophysical properties. A 2023 study in *Journal of Physical Chemistry C* investigated its fluorescence behavior under different excitation wavelengths, revealing its potential as a fluorescent probe for bioimaging applications. The emission spectrum and quantum yield of the compound make it suitable for in vivo imaging, where high sensitivity and low toxicity are critical. This application highlights the cross-disciplinary relevance of the compound in biomedical research.

Safety considerations are paramount in the handling and storage of 3-iodo-2,4-dimethylpyridine. While it is not classified as a hazardous substance under current regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended during synthesis and purification processes. The toxicity profile of the compound has been extensively studied, with low acute toxicity reported in animal models. These findings support its safe use in both laboratory and industrial settings.

3-Iodo-2,4-dimethylpyridine exemplifies the power of synthetic chemistry in addressing complex scientific challenges. Its versatility across pharmaceutical, materials science, and biomedical applications underscores its significance in modern research. As synthetic methodologies continue to advance, the potential applications of this compound are expected to expand further, contributing to innovation in multiple scientific domains.

Future research directions include the development of new catalytic systems for 3-iodo-2,4-dimethylpyridine and the exploration of its role in emerging technologies such as quantum dots and nanomaterials. The interdisciplinary nature of its applications ensures that 3-iodo-2,4-dimethylpyridine will remain a key compound in chemical innovation and technological advancement. As research progresses, the impact of this compound on science and industry is poised to grow, solidifying its position as a cornerstone of modern chemistry.